Cas no 1256824-49-3 (6-Bromo-4-methylpyridin-3-ol)

• Product Name: 6-Bromo-4-methylpyridin-3-ol
• CAS No: 1256824-49-3
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD18255424
• CID: 1218450
• PubChem ID: 75360760
• Update Time: 2025-05-21

6-Bromo-4-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-methyl-3-pyridinol
• 6-Bromo-4-methylpyridin-3-ol

• MDL： MFCD18255424
• Inchi： 1S/C6H6BrNO/c1-4-2-6(7)8-3-5(4)9/h2-3,9H,1H3
• InChI Key： WVPKIILGXMPCGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Additional information on 6-Bromo-4-methylpyridin-3-ol

6-Bromo-4-methylpyridin-3-ol (CAS No. 1256824-49-3): A Comprehensive Overview

The compound 6-Bromo-4-methylpyridin-3-ol (CAS No. 1256824-49-3) is a heterocyclic aromatic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This molecule is characterized by its pyridine ring structure, which is a six-membered ring containing one nitrogen atom. The substituents on the pyridine ring include a bromine atom at position 6, a methyl group at position 4, and a hydroxyl group at position 3. These functional groups contribute to the unique chemical properties and reactivity of this compound.

Recent studies have highlighted the importance of 6-Bromo-4-methylpyridin-3-ol in medicinal chemistry due to its ability to act as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and antioxidants. The hydroxyl group at position 3 serves as a reactive site for further functionalization, enabling the attachment of various substituents that can enhance biological activity.

The synthesis of 6-Bromo-4-methylpyridin-3-ol involves multi-step reactions, often starting from pyridine derivatives. One common approach is the bromination of a methyl-substituted pyridine followed by hydroxylation at the appropriate position. This process requires precise control over reaction conditions to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis pathway.

In terms of applications, 6-Bromo-4-methylpyridin-3-ol has shown promise in the field of agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation makes it a potential candidate for herbicide development. Additionally, this compound has been investigated for its role in electronic materials, particularly in the synthesis of conductive polymers and organic semiconductors.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 6-Bromo-4-methylpyridin-3-ol. Density functional theory (DFT) calculations have revealed that the presence of electron-withdrawing groups like bromine enhances the molecule's conjugation and stability. This understanding has facilitated the design of more efficient synthetic routes and improved the compound's performance in practical applications.

Furthermore, 6-Bromo-4-methylpyridin-3-ol has been utilized as an intermediate in the synthesis of advanced materials such as metalloporphyrins and coordination polymers. Its ability to coordinate with metal ions makes it valuable in constructing nanostructured materials with applications in catalysis, sensing, and energy storage.

In conclusion, 6-Bromo-4-methylpyridin-3